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Compound of Interest

Compound Name: N-(3-ethylheptyl)acetamide

Cat. No.: B15348527 Get Quote

Disclaimer: Publicly available information, including a registered CAS number, for N-(3-
ethylheptyl)acetamide is not available. This guide has been constructed using N-

heptylacetamide (CAS No. 14202-55-2) as a proxy due to its structural similarity as a long-

chain N-alkyl acetamide. All data presented herein, including physicochemical properties,

experimental protocols, and biological context, pertains to N-heptylacetamide and serves as an

illustrative example for researchers, scientists, and drug development professionals.

Chemical Identification and Properties
N-heptylacetamide is a simple amide consisting of a heptyl group attached to the nitrogen atom

of an acetamide. Its structure and properties provide a baseline for understanding similar long-

chain N-alkyl acetamides.

Physicochemical Data
The following table summarizes the key physicochemical properties of N-heptylacetamide.
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Property Value Source

CAS Number 14202-55-2 PubChem[1]

Molecular Formula C₉H₁₉NO PubChem[1]

Molecular Weight 157.25 g/mol PubChem[1]

IUPAC Name N-heptylacetamide PubChem[1]

SMILES CCCCCCCNC(=O)C PubChem[1]

Calculated LogP 2.4 PubChem[1]

Hydrogen Bond Donors 1 PubChem[1]

Hydrogen Bond Acceptors 1 PubChem[1]

Boiling Point Not available

Melting Point Not available

Density Not available

Note: Experimental values for boiling point, melting point, and density are not readily available

in the searched literature.

Experimental Protocols
Synthesis of N-heptylacetamide
A common method for the synthesis of N-alkyl acetamides is the acylation of the corresponding

amine. The following is a representative protocol for the synthesis of N-heptylacetamide from

heptylamine and an acetylating agent, such as acetic anhydride or acetyl chloride.

Materials:

Heptylamine

Acetic anhydride (or acetyl chloride)

Anhydrous diethyl ether (or dichloromethane)
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Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Stir plate and magnetic stir bar

Round-bottom flask

Addition funnel

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve heptylamine (1 equivalent) in anhydrous diethyl ether.

Cool the solution in an ice bath.

Slowly add acetic anhydride (1.1 equivalents) dropwise to the stirred solution using an

addition funnel.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. Stir for an additional 2-4 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield the crude N-heptylacetamide.

The crude product can be purified by column chromatography or distillation.
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Analytical Characterization Workflow
The identity and purity of the synthesized N-heptylacetamide can be confirmed through a

standard analytical workflow.

Workflow for Analytical Characterization.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used to determine the purity of

the sample and confirm its molecular weight. The retention time in the gas chromatogram is

characteristic of the compound, and the mass spectrum will show the molecular ion peak and a

fragmentation pattern consistent with the structure of N-heptylacetamide.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will provide information on the number and types of

protons and their neighboring environments. Expected signals would include a triplet for the

terminal methyl group of the heptyl chain, a series of multiplets for the methylene groups, a

triplet for the methylene group adjacent to the nitrogen, and a singlet for the acetyl methyl

group.

¹³C NMR: The carbon NMR spectrum will show distinct peaks for each carbon atom in a

unique electronic environment.[1]

Infrared (IR) Spectroscopy: The IR spectrum is used to identify the functional groups present.

Key expected absorptions for N-heptylacetamide include:

N-H stretch: A sharp peak around 3300 cm⁻¹.

C-H stretch: Peaks just below 3000 cm⁻¹.

C=O stretch (Amide I band): A strong absorption around 1640 cm⁻¹.

N-H bend (Amide II band): An absorption around 1550 cm⁻¹.

Biological Activity and Signaling Pathways
While no specific biological activities or signaling pathway involvements are documented for N-

heptylacetamide, research on other long-chain N-alkyl acetamides and related amide
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derivatives suggests potential areas of interest for investigation.

Potential Biological Activities
Studies on various acetamide derivatives have indicated potential biological activities,

including:

Antibacterial Activity: Some N-substituted acetamide derivatives have shown activity against

both Gram-positive and Gram-negative bacteria. The mechanism can involve disruption of

the bacterial cell membrane.[2][3]

Antioxidant and Anti-inflammatory Activity: Certain acetamide compounds have been

investigated for their ability to scavenge free radicals and modulate inflammatory responses,

such as the production of nitric oxide (NO) and reactive oxygen species (ROS) in

macrophages.[4][5]

The lipophilic nature of the heptyl chain in N-heptylacetamide suggests it may interact with

cellular membranes, a common feature of bioactive amides.

Hypothetical Screening Pathway for Bioactivity
For a novel compound like N-heptylacetamide, a logical workflow would be employed to screen

for potential biological activity.
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In Vitro Screening

Mechanism of Action Studies

Compound Synthesis
(N-heptylacetamide)

Cytotoxicity Assays
(e.g., MTT)

Antimicrobial Screening
(MIC determination)

Antioxidant Assays
(e.g., ABTS, ROS)

Membrane Interaction Studies

If active

Enzyme Inhibition Assays

If active

Gene/Protein Expression Analysis

Click to download full resolution via product page

Hypothetical Workflow for Bioactivity Screening.

This workflow illustrates a systematic approach, starting with broad screening for cytotoxic,

antimicrobial, and antioxidant effects. Positive results would then lead to more focused studies

to elucidate the specific mechanism of action, such as interactions with cellular membranes or

inhibition of specific enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15348527?utm_src=pdf-body-img
https://www.benchchem.com/product/b15348527?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. N-heptylacetamide | C9H19NO | CID 347488 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Antibacterial Potential of Novel Acetamide Derivatives of 2-Mercaptobenzothiazole:
Synthesis and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]

3. Unveiling the Role of Alkyl Chain in Boosting Antibacterial Selectivity and Cell
Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]

4. Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity -
PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-depth Technical Guide: N-(3-ethylheptyl)acetamide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348527#n-3-ethylheptyl-acetamide-cas-number-
registration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-heptylacetamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10035015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10035015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11862927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11862927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257181/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257181/
https://www.researchgate.net/publication/42542224_Acetamide_Derivatives_with_Antioxidant_Activity_and_Potential_Anti-Inflammatory_Activity
https://www.benchchem.com/product/b15348527#n-3-ethylheptyl-acetamide-cas-number-registration
https://www.benchchem.com/product/b15348527#n-3-ethylheptyl-acetamide-cas-number-registration
https://www.benchchem.com/product/b15348527#n-3-ethylheptyl-acetamide-cas-number-registration
https://www.benchchem.com/product/b15348527#n-3-ethylheptyl-acetamide-cas-number-registration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15348527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

